Cas no 6328-52-5 (2-(5-ethyl-2-methoxyphenyl)acetonitrile)

• Product Name: 2-(5-ethyl-2-methoxyphenyl)acetonitrile
• CAS No: 6328-52-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1650044
• PubChem ID: 238996
• Update Time: 2025-04-21

2-(5-ethyl-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethyl-2-methoxyphenyl)acetonitrile
• (5-ethyl-2-methoxyphenyl)acetonitrile
• (5-ethyl-2-methoxy-phenyl)-acetonitrile
• AC1L627H
• AC1Q4S2X
• AR-1A6342
• CTK5B8463
• KST-1A7734
• (5-Aethyl-2-methoxy-phenyl)-acetonitril
• 2-Methoxy-5-aethyl-phenylacetonitril
• SureCN11819523
• NSC43697
• 2-Methoxy-5-aethyl-phenylacetonitril;
• NSC-43697
• BS-34543
• 6328-52-5
• SCHEMBL11819523
• DTXSID70286071

• Inchi： 1S/C11H13NO/c1-3-9-4-5-11(13-2)10(8-9)6-7-12/h4-5,8H,3,6H2,1-2H3
• InChI Key： QBXOLBXCHBRXFN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC#N)CC

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 286.9°C at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.514
• PSA: 33.02000
• LogP: 2.32368

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides